- Pyridinones as antifibrotic agents and their preparation, World Intellectual Property Organization, , ,
Cas no 936011-17-5 (5-Bromo-2-methoxyisonicotinaldehyde)
936011-17-5 structure
Product Name:5-Bromo-2-methoxyisonicotinaldehyde
CAS No:936011-17-5
MF:C7H6BrNO2
MW:216.032041072845
MDL:MFCD13181606
CID:1026291
PubChem ID:70700318
Update Time:2024-10-26
5-Bromo-2-methoxyisonicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-methoxyisonicotinaldehyde
- 5-Bromo-2-methoxyisonicotildehyde
- 5-bromo-2-methoxypyridine-4-carbaldehyde
- 5-Bromo-2-methoxypyridine-4-carboxaldehyde
- GSHIHNCXBSQCLM-UHFFFAOYSA-N
- 5-Bromo-2-methoxy isonicotinaldehyde
- FCH1380404
- AB66667
- SY102929
- AX8218110
- Z1129
- 5-Bromo-2-methoxyisonicotinaldehyde, AldrichCPR
- 5-Bromo-2-methoxy-4-pyridinecarboxaldehyde (ACI)
- 3-Bromo-6-methoxypyridine-4-carboxaldehyde
- 5-Bromo-2-methoxy-pyridine-4-carbaldehyde
- DTXSID70743174
- SCHEMBL533880
- AKOS016002761
- MFCD13181606
- CS-W022310
- DS-14931
- DB-368443
- Z1269208118
- 936011-17-5
- EN300-1268309
-
- MDL： MFCD13181606
- Inchi： 1S/C7H6BrNO2/c1-11-7-2-5(4-10)6(8)3-9-7/h2-4H,1H3
- InChI Key： GSHIHNCXBSQCLM-UHFFFAOYSA-N
- SMILES： O=CC1C(Br)=CN=C(OC)C=1
Computed Properties
- Exact Mass: 214.95819 g/mol
- Monoisotopic Mass: 214.95819 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2
- Molecular Weight: 216.03
- XLogP3: 1.3
Experimental Properties
- Density: 1.606
- Boiling Point: 273.596°C at 760 mmHg
- Flash Point: 119.267°C
- Refractive Index: 1.591
5-Bromo-2-methoxyisonicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023022645-1g |
5-Bromo-2-methoxyisonicotinaldehyde |
936011-17-5 | 98% | 1g |
$262.65 | 2023-08-31 | |
| Alichem | A023022645-5g |
5-Bromo-2-methoxyisonicotinaldehyde |
936011-17-5 | 98% | 5g |
$742.95 | 2023-08-31 | |
| Chemenu | CM126456-1g |
5-bromo-2-methoxyisonicotinaldehyde |
936011-17-5 | 98% | 1g |
$327 | 2021-08-05 | |
| Chemenu | CM126456-5g |
5-bromo-2-methoxyisonicotinaldehyde |
936011-17-5 | 98% | 5g |
$926 | 2021-08-05 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R1272-1g |
5-Bromo-2-methoxy-pyridine-4-carbaldehyde |
936011-17-5 | 96% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R1272-5g |
5-Bromo-2-methoxy-pyridine-4-carbaldehyde |
936011-17-5 | 96% | 5g |
33904.74CNY | 2021-05-07 | |
| TRC | B429355-2.5g |
5-bromo-2-methoxyisonicotinaldehyde |
936011-17-5 | 2.5g |
$ 50.00 | 2022-06-01 | ||
| TRC | B429355-5g |
5-bromo-2-methoxyisonicotinaldehyde |
936011-17-5 | 5g |
$ 65.00 | 2022-06-01 | ||
| TRC | B429355-25g |
5-bromo-2-methoxyisonicotinaldehyde |
936011-17-5 | 25g |
$ 80.00 | 2022-06-01 | ||
| ChemScence | CS-W022310-5g |
5-Bromo-2-methoxyisonicotinaldehyde |
936011-17-5 | 99.54% | 5g |
$63.0 | 2022-04-26 |
5-Bromo-2-methoxyisonicotinaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -70 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -70 °C
Reference
- Preparation of anti-fibrotic pyridinones, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.3 30 min, -78 °C
1.4 Solvents: Water
1.2 Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.3 30 min, -78 °C
1.4 Solvents: Water
Reference
- Preparation of tricyclic compounds as GPR40 agonists for use in treating diabetes and associated conditions, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of pyrido[3,2-c]benzazocinones and related compounds as tyrosine kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Butyllithium , Diisopropanolamine Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.3 30 min, rt
1.4 Reagents: Ammonium chloride Solvents: Water
1.2 Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.3 30 min, rt
1.4 Reagents: Ammonium chloride Solvents: Water
Reference
- Preparation of piperidines or piperidones substituted with urea and heteroaryl as FPR2 modulators, European Patent Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Diisopropylamine , Butyllithium Solvents: Tetrahydrofuran ; rt → -5 °C; 30 min, -5 °C; -5 °C → -78 °C; -78 °C; 1 h, -78 °C
1.2 -78 °C; 2 h, -78 °C
1.3 Reagents: Ammonium chloride
1.2 -78 °C; 2 h, -78 °C
1.3 Reagents: Ammonium chloride
Reference
- Preparation method of 4-(difluoromethyl)-2-hydroxypyridine-5-sulfonyl chloride, China, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 15 min, -78 °C; 1 h, -78 °C
1.2 -78 °C → rt; 2 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 -78 °C → rt; 2 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
- Preparation of tricyclic fused pyridin-2-one derivatives as BRD4 inhibitors for treatment of proliferative disorders and cancer, India, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; < -60 °C; 1 h, < -60 °C
1.2 Solvents: Dimethylformamide ; < -60 °C; 1 h, < -60 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; -60 °C → rt
1.2 Solvents: Dimethylformamide ; < -60 °C; 1 h, < -60 °C
1.3 Reagents: Ammonium chloride Solvents: Water ; -60 °C → rt
Reference
- Preparation of substituted pyrazoles and imidazoles as hemoglobin modifier compounds and uses thereof, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 15 min, -65 °C
1.2 -65 °C; 30 min, -65 °C
1.2 -65 °C; 30 min, -65 °C
Reference
- Preparation of pyrimidine derivatives useful as P2X3 and P2X2/3 receptor antagonists useful for the treatment of urinary tract diseases, pain, respiratory diseases and cardiovascular diseases, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 -78 °C; 30 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 -78 °C; 30 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Preparation of nitrogen-containing macrocyclic compounds useful as BRD4 inhibitors for the treatment of inflammatory disease, cancer, and autoimmune disease, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 -78 °C → 0 °C
1.3 Reagents: Ammonium hydroxide Solvents: Water
1.2 -78 °C → 0 °C
1.3 Reagents: Ammonium hydroxide Solvents: Water
Reference
- Preparation of tetrahydroisoquinoline derivatives for use as anti-hepatitis b virus agents, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 Solvents: Dimethylformamide ; -78 °C; 10 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 Solvents: Dimethylformamide ; -78 °C; 10 min, -78 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Preparation of N-aryl heteroarylcarboxamides and arylcarboxamides as inhibitors of WDR5 protein-protein binding, World Intellectual Property Organization, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 -78 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
1.2 -78 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
- Preparation of biphenyl compounds as renin inhibitors for treating cardiovascular events and renal insufficiency, World Intellectual Property Organization, , ,
Production Method 14
Reaction Conditions
Reference
- Preparation of pyrido[4,5]cyclohepta[1,2-5b]pyridines and related compounds as tyrosine kinase inhibitors, World Intellectual Property Organization, , ,
5-Bromo-2-methoxyisonicotinaldehyde Raw materials
5-Bromo-2-methoxyisonicotinaldehyde Preparation Products
5-Bromo-2-methoxyisonicotinaldehyde Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
936011-17-5 (5-Bromo-2-methoxyisonicotinaldehyde) Related Products
- 1224604-10-7(5-Bromo-2-ethoxypyridine-4-carbaldehyde)
- 886365-25-9(Methyl 5-bromo-2-methoxyisonicotinate)
- 164513-39-7(5-Bromo-2-methoxy-4-methylpyridine)
- 1227585-66-1(3-bromo-4-(bromomethyl)-2-methoxyPyridine)
- 163914-13-4(5-bromo-4-(bromomethyl)-2-methoxypyridine)
- 717843-51-1(3-Bromo-2-methoxy-4-methylpyridine)
- 886365-22-6(5-bromo-2-methoxy-pyridine-4-carboxylic acid)
- 610279-04-4(5-Bromo-2-ethoxy-4-methylpyridine)
- 1332324-22-7(3,5-Dibromo-2-methoxy-4-methylpyridine)
- 65873-73-6(5-Bromo-6-methoxynicotinaldehyde)
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